4-({[4-(5-chloro-1,3-benzoxazol-2-yl)phenyl]amino}carbonyl)phenyl acetate

• IUPAC Name: [4-[[4-(5-chloro-1,3-benzoxazol-2-yl)phenyl]carbamoyl]phenyl] acetate
• InChI: InChI=1S/C22H15ClN2O4/c1-13(26)28-18-9-4-14(5-10-18)21(27)24-17-7-2-15(3-8-17)22-25-19-12-16(23)6-11-20(19)29-22/h2-12H,1H3,(H,24,27)
• InChI Key: VLPCIWXUATTZRD-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)C3=NC4=C(O3)C=CC(=C4)Cl
• Molecular Formula: C22H15ClN2O4
• Molecular Weight: 406.8 g/mol

Description

Benzoxazole is a resourceful and important member of the heteroarenes that connects synthetic organic chemistry to medicinal, pharmaceutical, and industrial areas. It is a bicyclic planar molecule and is the most favorable moiety for researchers because it has been extensively used as a starting material for different mechanistic approaches in drug discovery.

Synthesis Analysis

Benzoxazole derivatives have been synthesized using a variety of well-organized synthetic methodologies. These include reactions with aldehydes, ketones, acids, alcohols, isothiocyanates, ortho-esters, and alkynones under different reaction conditions and catalysts.

Mechanism of Action

The mechanism of action of benzoxazole derivatives can vary widely depending on their specific structure and the biological system they interact with. They have been found to exhibit a wide spectrum of pharmacological activities such as antibacterial, antifungal, anticancer, anti-oxidant, anti-inflammatory effects, and so on.

Safety and Hazards

The safety and hazards associated with benzoxazole derivatives can vary widely depending on their specific structure. Some benzoxazole derivatives may be combustible and toxic.

Future Directions

Benzoxazole derivatives continue to be an active area of research due to their wide range of biological activities and potential applications in medicinal chemistry. Future research will likely continue to explore new synthetic strategies and applications for these compounds.